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Compound of Interest

Compound Name:
4-Amino-2-chloro-3-

fluorobenzonitrile

CAS No.: 757247-99-7

Cat. No.: B1524638 Get Quote

4-Amino-2-chloro-3-fluorobenzonitrile, identified by CAS Number 757247-99-7, is a highly

functionalized aromatic compound.[1][2] Its strategic placement of an amino group, a nitrile

group, and two different halogen atoms (chlorine and fluorine) on a benzene ring makes it an

exceptionally versatile intermediate.[1] This unique substitution pattern offers multiple reactive

sites, enabling chemists to employ it in the synthesis of complex molecular architectures.

Consequently, it is a valuable component in the development of novel pharmaceuticals,

advanced agrochemicals, and specialized materials.[1]

Physicochemical and Structural Properties
The compound's physical and chemical characteristics are fundamental to its application in

synthesis, dictating reaction conditions and purification strategies. It typically presents as a gray

to light gray solid with a high boiling point, indicative of a stable crystalline structure.[1]
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Property Value Source

CAS Number 757247-99-7 [1][2]

Molecular Formula C₇H₄ClFN₂ [1][3]

Molecular Weight 170.57 g/mol [1][3]

Appearance Gray to light gray solid [1]

Boiling Point 320°C [1][3]

Density 1.42 g/cm³ [1][3]

Purity Typically ≥97-98% [1][2]

Storage

Room temperature, inert

atmosphere, protected from

light

[3]

Synthesis and Reaction Pathways
The synthesis of 4-Amino-2-chloro-3-fluorobenzonitrile is achieved through established

chemical methodologies, ensuring high purity and yield. Common industrial routes involve

multi-step transformations starting from readily available precursors.

Common Synthesis Precursors
The primary starting materials for its synthesis typically include:

3-chloro-2-fluoroaniline[1]

4-amino-2-chloro-3-fluorobenzaldehyde[1]

The selection of the precursor is often a strategic decision based on cost, availability, and the

desired efficiency of the subsequent reaction steps. The transformation from these precursors

into the final benzonitrile product involves a sequence of reactions that introduce and modify

the key functional groups.
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Caption: Generalized Synthesis Workflow.

Versatility in Chemical Reactions
The true value of this compound lies in its ability to participate in a wide array of chemical

reactions. The distinct reactivity of its functional groups allows for selective transformations,

making it a cornerstone for building molecular complexity.
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Caption: Reaction Versatility and Applications.

Applications in Drug Discovery and Medicinal
Chemistry
The presence of chlorine and fluorine atoms significantly influences the pharmacokinetic and

pharmacodynamic properties of derivative molecules. The chloro group, in particular, has

profound effects in drug design, acting as a versatile substituent that can modulate electronic

properties and participate in beneficial halogen bonding with protein targets.[4]

This intermediate is particularly crucial in the synthesis of heterocyclic compounds, which form

the scaffold of many therapeutic agents.[1] Its derivatives have been explored in various drug

discovery programs, including the development of non-nucleoside reverse transcriptase

inhibitors (NNRTIs) for HIV-1 therapy.[5] The ability to fine-tune the structure using this building

block allows medicinal chemists to optimize for potency, selectivity, and resistance profiles.

Safety, Handling, and Hazard Profile
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As with any laboratory chemical, proper handling and safety precautions are paramount.

Researchers must consult the latest Safety Data Sheet (SDS) before use. The compound is

classified with specific hazards that require careful management in a laboratory setting.

Hazard Type
GHS Classification & Precautionary
Statements

Hazard Statements H302: Harmful if swallowed.[3]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][6]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][7]

General Handling

Use in a well-ventilated area or under a fume

hood. Avoid dust formation. Do not eat, drink, or

smoke when using this product. Wash hands

and any exposed skin thoroughly after handling.

[8][9]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat are

mandatory. For operations that may generate

dust, respiratory protection should be used.[6]

Storage
Store in a tightly sealed container in a cool, dry,

and dark place with an inert atmosphere.[3]

Conclusion
4-Amino-2-chloro-3-fluorobenzonitrile is more than just a chemical intermediate; it is an

enabling tool for innovation in the chemical and pharmaceutical sciences. Its well-defined

physicochemical properties, established synthesis routes, and exceptional reactive versatility

provide a reliable foundation for the construction of novel, high-value molecules. For

researchers in drug discovery and materials science, a thorough understanding of this building
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block's potential and its safe handling are essential for advancing their projects and achieving

new scientific breakthroughs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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